Cas no 2416242-91-4 (Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate)
Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate
- tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate
- EN300-7494523
- 2416242-91-4
-
- Inchi: 1S/C14H25N5O2/c1-9-11(6-15)12(18(5)17-9)16-10-7-19(8-10)13(20)21-14(2,3)4/h10,16H,6-8,15H2,1-5H3
- InChI Key: QRGKEWBFXJLPLB-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C1)NC1=C(CN)C(C)=NN1C)=O
Computed Properties
- Exact Mass: 295.20082506g/mol
- Monoisotopic Mass: 295.20082506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 85.4Ų
Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7494523-0.05g |
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate |
2416242-91-4 | 95.0% | 0.05g |
$344.0 | 2025-03-10 | |
| Enamine | EN300-7494523-0.1g |
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate |
2416242-91-4 | 95.0% | 0.1g |
$515.0 | 2025-03-10 | |
| Enamine | EN300-7494523-0.25g |
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate |
2416242-91-4 | 95.0% | 0.25g |
$735.0 | 2025-03-10 | |
| Enamine | EN300-7494523-0.5g |
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate |
2416242-91-4 | 95.0% | 0.5g |
$1158.0 | 2025-03-10 | |
| Enamine | EN300-7494523-1.0g |
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate |
2416242-91-4 | 95.0% | 1.0g |
$1485.0 | 2025-03-10 | |
| Enamine | EN300-7494523-2.5g |
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate |
2416242-91-4 | 95.0% | 2.5g |
$2912.0 | 2025-03-10 | |
| Enamine | EN300-7494523-5.0g |
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate |
2416242-91-4 | 95.0% | 5.0g |
$4309.0 | 2025-03-10 | |
| Enamine | EN300-7494523-10.0g |
tert-butyl 3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate |
2416242-91-4 | 95.0% | 10.0g |
$6390.0 | 2025-03-10 | |
| Aaron | AR028YS9-50mg |
tert-butyl3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate |
2416242-91-4 | 95% | 50mg |
$498.00 | 2025-02-17 | |
| Aaron | AR028YS9-100mg |
tert-butyl3-{[4-(aminomethyl)-1,3-dimethyl-1H-pyrazol-5-yl]amino}azetidine-1-carboxylate |
2416242-91-4 | 95% | 100mg |
$734.00 | 2025-02-17 |
Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate
Introduction to Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate (CAS No. 2416242-91-4)
Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2416242-91-4, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features, including the presence of a tert-butyl group and a complex azetidine ring system, make it an intriguing candidate for further investigation.
The molecular structure of Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate is characterized by its intricate arrangement of atoms and functional groups. The compound consists of a central azetidine ring substituted with a tert-butyl group at the 1-position and an amino group at the 3-position. Additionally, the nitrogen atoms in the azetidine ring are connected to a pyrazole moiety, which is further functionalized with an aminomethyl group. This complex architecture suggests that the compound may exhibit multiple modes of interaction with biological targets.
In recent years, there has been growing interest in the development of new therapeutic agents that target specific biological pathways. Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate has emerged as a promising candidate in this context due to its unique chemical properties. The presence of both basic and acidic functional groups in its structure allows it to interact with a wide range of biological targets, including enzymes and receptors. This versatility makes it an attractive scaffold for the design of novel drugs.
One of the most notable features of Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate is its potential role in modulating inflammatory pathways. Inflammatory processes are implicated in the pathogenesis of numerous diseases, including cancer, autoimmune disorders, and cardiovascular diseases. Recent studies have shown that compounds with similar structural motifs can inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The pyrazole moiety in Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate is particularly interesting because it can serve as a hinge region for binding to these enzymes.
Furthermore, the compound's ability to cross the blood-brain barrier makes it a potential candidate for treating neurological disorders. The blood-brain barrier is a critical barrier that protects the brain from harmful substances while also limiting the entry of therapeutic agents. However, many drugs designed to treat neurological conditions fail to reach their target sites due to this barrier. Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate has been shown to possess properties that allow it to effectively traverse this barrier, opening up new possibilities for treating conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole derivative, which is then functionalized with an aminomethyl group. The resulting intermediate is subsequently coupled to an azetidine backbone via nucleophilic substitution reactions. Finally, the tert-butyl group is introduced through an esterification reaction. Each step in this synthetic pathway must be carefully controlled to avoid unwanted side reactions and to ensure that the final product meets the required specifications.
In conclusion, Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-y lamino]azetidine -1-carboxy l ate (CAS No .2416242 -91 -4) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features and biological activities make it an attractive candidate for further investigation . As research in this area continues to advance , it is likely that new applications for this compound will be discovered , contributing to the development of innovative treatments for various diseases .
2416242-91-4 (Tert-butyl 3-[[4-(aminomethyl)-2,5-dimethylpyrazol-3-yl]amino]azetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)